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Compound of Interest

Compound Name: 1,12-Dodecane-D24-diol

Cat. No.: B12395366

Get Quote

Executive Summary
1,12-Dodecane-D24-diol (CAS: 1219802-88-6) is the fully deuterated isotopologue of 1,12-

dodecanediol.[1][2] Characterized by a per-deuterated alkyl chain (

), this compound serves as a critical internal standard in quantitative mass spectrometry (LC-
MS/GC-MS) and a metabolic probe in drug development.

The substitution of hydrogen with deuterium (

) significantly increases the molecular weight (~12% increase) and alters the vibrational
frequency of C-H vs. C-D bonds, impacting metabolic stability via the Kinetic Isotope Effect
(KIE). However, for formulation and synthesis, the solubility profile remains governed by the
amphiphilic nature of the C12 chain. This guide provides a definitive technical analysis of its
solubility behavior, solvent selection strategies, and handling protocols designed to conserve
high-value isotopic material.

Physicochemical Characterization
To predict solubility behavior, one must understand the competition between the hydrophobic

D24-alkyl chain and the hydrophilic terminal hydroxyl groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12395366#bc-rfq
https://www.benchchem.com/product/b12395366/docs?utm_src=pdf-body#technical-guide-solubility-profiling-handling-of-1-12-dodecane-d24-diol
https://www.medchemexpress.com/dodecane-1-12-diol-d24.html
https://www.chemsrc.com/en/cas/1219802-88-6_1421694.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Properties: Protio vs. Deutero
While the electronic environment remains largely similar, the mass difference and bond

shortening (C-D < C-H) result in subtle physicochemical shifts.

Property
1,12-Dodecanediol
(Protio)

1,12-Dodecane-
D24-diol (Deutero)

Impact on
Solubility

CAS Number 5675-51-4 1219802-88-6 N/A

Molecular Weight 202.33 g/mol ~226.48 g/mol
Slower diffusion rates

in solution.

Formula Increased density.

Melting Point 79–84 °C ~78–83 °C (Predicted)

Solid at RT; requires

thermal energy for

rapid dissolution.

LogP (Est.) ~2.9 - 3.1 ~2.9 - 3.1
Lipophilic; poor water

solubility.

Appearance
White crystalline

powder

White crystalline

powder

Crystalline lattice

energy must be

overcome by

solvation.

Technical Insight: The "Deuterium Isotope Effect" on solubility is generally negligible for macro-

solubility (

) but can influence dissolution kinetics. The C-D bond is shorter and stronger,

potentially resulting in a slightly more compact molar volume and higher lattice

energy, requiring slightly more aggressive solvation parameters (heat/sonication)

compared to the protio analog.
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Solubility Landscape
The solubility of 1,12-Dodecane-D24-diol is dictated by its "dumbbell" structure: a long,

hydrophobic mid-section flanked by polar heads.

Solvent Compatibility Matrix
Based on the protio-analog behavior and thermodynamic principles of long-chain diols:
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Solvent Class Solvent Examples Solubility Rating Operational Notes

Polar Aprotic DMSO, DMF High (Recommended)

Primary choice for

stock solutions. Can

achieve >50 mM.

Excellent for biological

assays.

Polar Protic Methanol, Ethanol Moderate to High

Good solubility,

especially when warm

(>40°C). Methanol is

preferred for LC-MS

standards due to

volatility.

Chlorinated DCM, Chloroform High

Excellent for synthesis

and NMR (

). Solubilizes the alkyl

chain effectively.

Ethers THF, 1,4-Dioxane Moderate

Good for synthetic

reactions. THF may

require heating to

dissolve high

concentrations.

Non-Polar Hexane, Toluene Low to Moderate

Risk of precipitation.

The polar hydroxyl

groups resist solvation

in pure alkanes at RT.

Requires heat.

Aqueous Water, PBS Insoluble (<1 g/L)

Do not use as a

primary solvent.

Requires co-solvents

(e.g., DMSO/EtOH) or

surfactants.
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The "Co-Solvent" Strategy for Aqueous Systems
For biological applications requiring aqueous media, direct dissolution is impossible.

Protocol: Dissolve D24-diol in 100% DMSO first to create a Stock Solution (e.g., 10 mM).

Dilution: Spike the DMSO stock into pre-warmed media with rapid vortexing.

Limit: Keep final DMSO concentration <0.5% (v/v) to avoid precipitation or cellular toxicity.

Experimental Protocol: Micro-Scale Solubility
Determination
Since deuterated standards are expensive (often >$100/mg), standard "shake-flask" methods

wasting grams of material are unacceptable. The following protocol uses a step-wise addition

method to determine solubility limits with minimal loss.

Workflow Logic (Graphviz)
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Start: Weigh 1.0 mg
1,12-Dodecane-D24-diol

Add 10 µL Solvent
(Initial)

Vortex (30s) & Sonicate (5 min)
@ 25°C or 40°C

Visual Inspection:
Clear Solution?

Calculate Solubility:
S = m(solute) / V(solvent)

Yes (Clear)

Optional: Heat to 50°C
if dissolution is slow

No (Cloudy/Solid)

Add 10 µL Solvent
(Cumulative)

Click to download full resolution via product page

Figure 1: Step-wise micro-solubility assessment workflow designed to minimize isotopic waste.

Detailed Methodology
Preparation: Weigh precisely 1.0 mg of 1,12-Dodecane-D24-diol into a 1.5 mL amber HPLC

vial (amber protects from potential light degradation, though minimal for diols).

Initial Solvation: Add 10 µL of the target solvent (e.g., DMSO-d6 or Methanol-d4).
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Energy Input: Vortex for 30 seconds, then sonicate in a water bath at 40°C for 5 minutes.

Note: Heat helps overcome the lattice energy of the crystalline solid.

Observation:

Clear: Solubility is >100 mg/mL. Stop.

Cloudy: Add solvent in 10 µL increments, repeating step 3, until clear.

Validation: Once dissolved, cool to Room Temperature (25°C) and let sit for 1 hour to ensure

no re-precipitation (super-saturation check).

Applications in Drug Development
The solubility profile directly impacts the utility of this compound in pharmaceutical research.

Metabolic Stability & Tracing
1,12-Dodecanediol is often a metabolite of dodecane or lauric acid derivatives. The D24 analog

is used to:

Block Metabolism: Deuterium at the C1/C12 positions (alpha to hydroxyl) slows down

oxidation to the carboxylic acid (dodecanedioic acid) via the primary Kinetic Isotope Effect (

).

Internal Standard: Due to its identical extraction recovery and chromatographic retention

time (with slight shift) compared to the analyte, but distinct mass (+24 Da), it is the gold

standard for quantification.

Storage of Solutions
Solvent: Store stocks in Methanol or DMSO. Avoid water.

Temperature: -20°C is standard.

Stability: Deuterium exchange is negligible on the alkyl chain. However, the hydroxyl protons

(-OD) will rapidly exchange with protic solvents (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


,

). This is critical for NMR: The -OH signal will disappear or shift in protic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12395366?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

